Cas no 2171201-10-6 (2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid)

• Product Name: 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid
• CAS No: 2171201-10-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6148951
• PubChem ID: 165821282
• Update Time: 2025-05-30

2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid
• 2-[(2S)-N-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]acetic acid
• EN300-1571487
• 2171201-10-6

• Inchi： 1S/C24H26N2O6/c1-31-14-21(23(29)26(12-22(27)28)15-10-11-15)25-24(30)32-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,27,28)/t21-/m0/s1
• InChI Key： FHHCWTIEJPPJLD-NRFANRHFSA-N
• SMILES： O=C([C@H](COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid

Compound CAS No. 2171201-10-6: 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic Acid

Compound CAS No. 2171201-10-6, also known as 2-(2S)-N-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid, is a complex organic compound with significant potential in the field of medicinal chemistry and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development.

The compound's structure is characterized by a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methoxy substituent. These structural elements contribute to its stability, solubility, and bioavailability, making it an attractive candidate for various therapeutic applications. Recent studies have highlighted its potential as a precursor in the synthesis of peptide-based drugs and as a building block in combinatorial chemistry.

One of the most notable advancements involving this compound is its role in the development of Fmoc-based peptide synthesis. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS), enabling precise control over peptide chain elongation. This compound's ability to serve as a versatile linker has been instrumental in improving the efficiency and scalability of peptide synthesis processes.

Moreover, the compound's stereochemistry, particularly the (2S) configuration, plays a critical role in its biological activity. Stereoisomerism is a key factor in drug design, as it can significantly influence pharmacokinetics, pharmacodynamics, and toxicity profiles. Recent research has demonstrated that this compound exhibits selective binding to specific receptors, suggesting its potential as a lead compound for developing enantioselective drugs.

In terms of applications, this compound has been extensively studied for its role in the synthesis of bioactive molecules. Its use in constructing complex natural products and synthetic analogs has been documented in numerous scientific journals. For instance, researchers have utilized this compound to synthesize novel antibiotics and anticancer agents with enhanced efficacy and reduced side effects.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its ability to interact with key enzymes and protein targets, providing insights into its mechanism of action. These findings have paved the way for rational drug design strategies tailored to specific therapeutic targets.

Another area of interest is the compound's compatibility with green chemistry principles. The development of environmentally friendly synthetic routes for this compound has been a focus of recent research efforts. By optimizing reaction conditions and minimizing waste generation, scientists aim to reduce the ecological footprint associated with its production.

In conclusion, Compound CAS No. 2171201-10-6 represents a valuable asset in modern medicinal chemistry. Its unique structure, versatile functionality, and promising applications make it a subject of ongoing research and development. As advancements in synthetic methodologies and computational modeling continue to unfold, this compound is expected to play an increasingly important role in the creation of innovative therapeutic agents.